Cas no 2171819-25-1 (methyl 7-amino-2,5-dioxaspiro3.4octane-8-carboxylate)
methyl 7-amino-2,5-dioxaspiro3.4octane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 7-amino-2,5-dioxaspiro3.4octane-8-carboxylate
- 2171819-25-1
- EN300-1623562
- methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate
-
- Inchi: 1S/C8H13NO4/c1-11-7(10)6-5(9)2-13-8(6)3-12-4-8/h5-6H,2-4,9H2,1H3
- InChI Key: KAXSZSONZLHRJQ-UHFFFAOYSA-N
- SMILES: O1CC(C(C(=O)OC)C21COC2)N
Computed Properties
- Exact Mass: 187.08445790g/mol
- Monoisotopic Mass: 187.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 70.8Ų
methyl 7-amino-2,5-dioxaspiro3.4octane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623562-1.0g |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1623562-50mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 50mg |
$1020.0 | 2023-09-22 | ||
| Enamine | EN300-1623562-100mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 100mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1623562-250mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 250mg |
$1117.0 | 2023-09-22 | ||
| Enamine | EN300-1623562-500mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 500mg |
$1165.0 | 2023-09-22 | ||
| Enamine | EN300-1623562-1000mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 1000mg |
$1214.0 | 2023-09-22 | ||
| Enamine | EN300-1623562-2500mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 2500mg |
$2379.0 | 2023-09-22 | ||
| Enamine | EN300-1623562-5000mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 5000mg |
$3520.0 | 2023-09-22 | ||
| Enamine | EN300-1623562-10000mg |
methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate |
2171819-25-1 | 10000mg |
$5221.0 | 2023-09-22 |
methyl 7-amino-2,5-dioxaspiro3.4octane-8-carboxylate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on methyl 7-amino-2,5-dioxaspiro3.4octane-8-carboxylate
Methyl 7-Amino-2,5-Dioxaspiro[3.4]Octane-8-Carboxylate: A Comprehensive Overview
Methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate is a compound with the CAS number 2171819-25-1, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique spirocyclic structure, which combines a lactam ring with a cyclic ether moiety, making it a versatile building block for various chemical transformations.
The synthesis of methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this complex structure with high enantioselectivity. Researchers have employed transition metal catalysts, such as palladium and rhodium complexes, to achieve this goal, significantly improving the yield and purity of the compound.
One of the most promising applications of methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate lies in its potential as a precursor for drug development. The compound's amino group and carboxylic acid ester functionality provide excellent sites for further functionalization. For instance, the amino group can be subjected to various alkylation or acylation reactions to introduce bioactive moieties, while the ester group can be converted into other functional groups to enhance pharmacokinetic properties.
Recent studies have also explored the use of methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate in materials science. Its rigid spirocyclic structure makes it an attractive candidate for constructing advanced materials with tailored mechanical and electronic properties. For example, researchers have incorporated this compound into polymer networks to create stimuli-responsive materials that exhibit shape-memory behavior under specific conditions.
In terms of biological activity, methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting its potential as a lead compound for therapeutic development.
From an environmental perspective, the synthesis and application of methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions.
In conclusion, methyl 7-amino-2,5-dioxaspiro[3.4]octane-8-carboxylate (CAS No: 2171819-25-1) is a multifaceted compound with applications spanning drug discovery, materials science, and green chemistry. Its unique structure and versatile functional groups make it an invaluable tool for researchers across various disciplines.
2171819-25-1 (methyl 7-amino-2,5-dioxaspiro3.4octane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)